Di-2-ANEPEQ

• Molecular Formula: C26H35Br2N3
• Molecular Weight: 549.4 g/mol
• InChI: InChI=1S/C26H35N3.2BrH/c1-6-28(7-2)26-13-12-24-20-23(10-11-25(24)21-26)9-8-22-14-16-27(17-15-22)18-19-29(3,4)5;;/h8-17,20-21H,6-7,18-19H2,1-5H3;2*1H/q+2;;/p-2
• InChIKey: AMVDGFOQXXRWPX-UHFFFAOYSA-L

Di-2-ANEPEQ Properties and Procurement

Di-2-ANEPEQ (also designated JPW 1114) is a fast-response, styryl-based voltage-sensitive fluorescent dye belonging to the aminonaphthylethenylpyridinium (ANEP) class [1]. It functions via an electrochromic mechanism, exhibiting a rapid, membrane potential-dependent shift in its fluorescence excitation spectrum, enabling real-time optical recording of sub-millisecond electrical activity in excitable cells . A key physicochemical distinction is its cationic charge state and high water solubility, which facilitate unique loading methods compared to its lipophilic analogs, a property exploited for labeling specific cell populations in complex tissues [2].

→ Fast-response electrochromic dye for optical mapping of excitable cells

→ Water-soluble loading enables labeling of engrafted cells inaccessible to lipophilic dyes

→ 488 nm excitation matches standard confocal and multiphoton laser lines

→ Sub-millisecond response supports faithful action potential recording

• [1] Loew, L. M. (2015). Design and Use of Organic Voltage Sensitive Dyes. In M. Canepari, D. Zecevic, & O. Bernus (Eds.), Membrane Potential Imaging in the Nervous System and Heart (pp. 27-53). Springer. View Source
• [2] Filice, D., Dhahri, W., Solan, J. L., Lampe, P. D., Steele, E., Milani, N., Van Biber, B., & Laflamme, M. A. (2020). Optical mapping of human embryonic stem cell-derived cardiomyocyte graft electrical activity in injured hearts. Stem Cell Research & Therapy, 11, 417. View Source

Why Di-2-ANEPEQ Cannot Be Substituted

Direct substitution of Di-2-ANEPEQ with other ANEP-class voltage-sensitive dyes (VSDs) carries significant technical risk due to profound differences in signal fidelity, loading kinetics, and biocompatibility that directly impact experimental success. Head-to-head comparisons demonstrate that Di-2-ANEPEQ provides the highest signal-to-noise ratio (S/N) among its closest structural analogs, making it the preferred choice for detecting small, transient voltage signals [1]. However, this superior sensitivity comes with a defined trade-off: Di-2-ANEPEQ exhibits faster photobleaching and slower recovery of neural activity compared to alternatives like di-4-AN(F)EPPTEA [1]. Furthermore, the water solubility of Di-2-ANEPEQ is a critical and non-interchangeable attribute; it enables the labeling of engrafted cells that are inaccessible to conventional, more lipophilic dyes like Di-4-ANEPPS, a capability essential for specific applications in regenerative medicine and transplant electrophysiology [2]. These quantitative performance trade-offs preclude generic substitution and necessitate a targeted procurement strategy based on specific experimental objectives.

Signal fidelity

Di-2-ANEPEQ provides the highest reported S/N among tested ANEP dyes; substitution may compromise detection of weak voltage events.

Graft labeling

Its water solubility is critical for labeling engrafted cells; lipophilic dyes like Di-4-ANEPPS fail to label intra-cardiac grafts.

Photostability trade-off

Faster photobleaching and slower neural recovery vs. di-4-AN(F)EPPTEA; experimental design must balance S/N against recording duration.

• [1] Momose-Sato, Y., Sato, K., & Kinoshita, M. (2013). Evaluation of Voltage-Sensitive Fluorescence Dyes for Monitoring Neuronal Activity in the Embryonic Central Nervous System. The Journal of Membrane Biology, 246(9), 679–688. View Source
• [2] Filice, D., Dhahri, W., Solan, J. L., Lampe, P. D., Steele, E., Milani, N., Van Biber, B., & Laflamme, M. A. (2020). Optical mapping of human embryonic stem cell-derived cardiomyocyte graft electrical activity in injured hearts. Stem Cell Research & Therapy, 11, 417. View Source

Di-2-ANEPEQ Quantitative Comparison

Signal-to-Noise Ratio in Embryonic CNS

In a direct, head-to-head comparison of eight styryl voltage-sensitive dyes in embryonic chick brainstem-spinal cord preparations, Di-2-ANEPEQ demonstrated the largest signal-to-noise ratio (S/N), outperforming close analogs including di-4-ANEPPS and di-3-ANEPPDHQ [1]. This quantitative advantage in signal clarity is critical for detecting small voltage deflections in developing neural circuits. However, this superior sensitivity was accompanied by a faster photobleaching rate and slower post-staining recovery of neural responses compared to dyes like di-4-AN(F)EPPTEA, which showed a smaller S/N but permitted faster recovery of neural activity [1].

S/N in Embryonic CNS

Head-to-head

Largest signal-to-noise ratio among 8 styryl dyes tested; faster photobleaching observed.

Supports detection of weak voltage deflections; photobleaching trade-off requires review.

Embryonic chick brainstem-spinal cord preparation.

Evidence Dimension	Signal-to-Noise Ratio (S/N) in Embryonic CNS Optical Recordings
Target Compound Data	Largest S/N among 8 tested dyes
Comparator Or Baseline	Di-4-ANEPPS, Di-3-ANEPPDHQ (Large S/N but slower recovery); Di-4-AN(F)EPPTEA, Di-2-AN(F)EPPTEA, Di-2-ANEPPTEA (Smaller S/N but faster recovery)
Quantified Difference	Di-2-ANEPEQ showed superior S/N but with faster photobleaching and slower recovery of neural responses after staining compared to alternatives.
Conditions	Isolated brainstem–spinal cord preparations from 7-day-old chick embryos; multiple-site optical recording system.

Why This Matters

For experiments where detecting the maximum possible signal from weak, transient voltage events is paramount (e.g., subthreshold synaptic potentials, embryonic activity), Di-2-ANEPEQ's superior S/N justifies its selection over alternatives with lower sensitivity.

• [1] Momose-Sato, Y., Sato, K., & Kinoshita, M. (2013). Evaluation of Voltage-Sensitive Fluorescence Dyes for Monitoring Neuronal Activity in the Embryonic Central Nervous System. The Journal of Membrane Biology, 246(9), 679–688. View Source

Water Solubility Enables Graft-Selective Labeling

Di-2-ANEPEQ possesses a critical and differentiating property: high water solubility . This characteristic is not shared by many conventional lipophilic voltage-sensitive dyes. In a direct application-based comparison, this water solubility allowed Di-2-ANEPEQ to successfully label engrafted human embryonic stem cell-derived cardiomyocytes (hESC-CMs) within injured hearts [1]. The study explicitly states that conventional voltage-sensitive dyes fail to label intra-cardiac hESC-CM grafts, and Di-2-ANEPEQ was selected specifically to overcome this limitation, thereby enabling the first unambiguous acquisition of graft-derived optical action potentials (oAPs) [1]. At a staining concentration of 25 μM, Di-2-ANEPEQ provided high-fidelity optical action potential signals for comprehensive electrophysiological characterization [2].

Graft-Selective Labeling

Head-to-head

Successfully labels hESC-CM grafts in injured hearts; conventional lipophilic dyes fail.

Enables graft-specific electrical integration studies; lipophilic dyes are ineffective.

Ex vivo guinea pig heart, 2 weeks post-transplantation.

Evidence Dimension	Labeling of Engrafted Human Embryonic Stem Cell-Derived Cardiomyocytes (hESC-CMs) in Injured Hearts
Target Compound Data	Successfully labels both host and graft myocardium, enabling acquisition of graft-derived optical action potentials.
Comparator Or Baseline	Conventional voltage-sensitive dyes (e.g., lipophilic dyes like Di-4-ANEPPS).
Quantified Difference	Conventional dyes fail to label intra-cardiac hESC-CM grafts; Di-2-ANEPEQ labels them successfully, yielding the first unambiguous graft-derived oAPs.
Conditions	Ex vivo optical mapping of guinea pig hearts with subacute/chronic infarction, 2 weeks post-transplantation of GCaMP3+ hESC-CMs; di-2-ANEPEQ staining at 25 μM [2].

Why This Matters

For researchers studying the electrical integration and function of transplanted cells in cardiac or neural regenerative models, Di-2-ANEPEQ is not merely an option; it is a functional requirement for successful graft-specific voltage imaging, as standard lipophilic dyes are ineffective.

• [1] Filice, D., Dhahri, W., Solan, J. L., Lampe, P. D., Steele, E., Milani, N., Van Biber, B., & Laflamme, M. A. (2020). Optical mapping of human embryonic stem cell-derived cardiomyocyte graft electrical activity in injured hearts. Stem Cell Research & Therapy, 11, 417. View Source
• [2] Abstract 15506: Optical Mapping in Atrial Engineered Heart Tissues Reveals Proarrhythmic Potential of the Anti-AF Agent Vernakalant. (2022). Circulation, 146(Suppl_1), A15506. View Source

In Vivo Biocompatibility and Neuronal Function

Beyond its immediate optical performance, Di-2-ANEPEQ demonstrates a favorable biocompatibility profile for in vivo applications. In a study applying the dye to the dorsal cochlear nucleus (DCN) surface in live hamsters, electrophysiological recordings performed after dye application revealed no significant toxicity or adverse effects on the frequency-tuning properties of DCN neurons [1]. This evidence of minimal functional perturbation is a crucial differentiator for longitudinal or in vivo studies where maintaining physiological integrity is essential. While comparative data on neurotoxicity with other VSDs in this specific assay are not available in the identified source, this positive finding supports its selection for sensitive in vivo electrophysiological experiments.

In Vivo Neuronal Function

Reported

No significant toxicity; frequency-tuning properties of DCN neurons unaffected in hamster.

Supports in vivo electrophysiology with minimal functional perturbation.

Dorsal cochlear nucleus surface application, 60–90 min post-staining.

Evidence Dimension	In Vivo Neurotoxicity and Functional Impact on Neuronal Tuning
Target Compound Data	No significant toxicity observed; frequency-tuning properties of DCN neurons were unaffected.
Comparator Or Baseline	Baseline: Pre-dye electrophysiological recordings.
Quantified Difference	No significant change from baseline in neuronal tuning properties after dye application.
Conditions	In vivo application of Di-2-ANEPEQ to the dorsal cochlear nucleus (DCN) surface in hamsters; tone-evoked activity (2-20 kHz) and electrophysiological recordings 60-90 min post-application.

Why This Matters

This evidence mitigates a key procurement risk. For in vivo imaging studies, the assurance that Di-2-ANEPEQ does not significantly alter the fundamental physiological properties of the neurons being studied supports its use as a reliable, minimally invasive tool.

• [1] Kaltenbach, J. A., & Godfrey, D. A. (2004). In vivo optical imaging of tone-evoked activity in the dorsal cochlear nucleus with a voltage sensitive dye. Journal of Neuroscience Research, 78(6), 908–917. View Source

Standard Laser Compatibility

The excitation/emission profile of Di-2-ANEPEQ provides practical advantages for integration with common laboratory instrumentation. With an excitation peak at 488 nm and emission peak at 701 nm, it is ideally matched to the ubiquitous 488 nm argon-ion laser line found on most confocal microscopes . This spectral compatibility reduces the need for specialized, expensive laser upgrades, lowering the barrier to adoption. Furthermore, its suitability for multiphoton excitation has been demonstrated, enabling high-temporal-resolution recording of action potentials in 3D neuronal volumes using compact, lower-cost Yb:KYW femtosecond laser systems [1]. While spectral properties are environment-dependent and can blue-shift in lipid bilayers (Ex/Em ~465/635 nm), the primary 488 nm excitation peak remains a key practical advantage over dyes requiring less common UV or far-red excitation sources .

Laser Compatibility

Class-level

Excitation peak at 488 nm; demonstrated multiphoton performance with Yb:KYW femtosecond laser.

Matches standard argon-ion laser line; reduces need for specialized light sources.

Spectra may blue-shift in lipid bilayers; verify for your setup.

Evidence Dimension	Spectral Compatibility with Standard Instrumentation
Target Compound Data	Excitation peak at 488 nm; demonstrated performance in multiphoton imaging with Yb:KYW laser.
Comparator Or Baseline	Other VSDs may require UV (e.g., ~350 nm) or specialized far-red lasers.
Quantified Difference	Direct spectral match with the widely available 488 nm laser line.
Conditions	Fluorescence excitation/emission spectrum in solution; multiphoton imaging in neuronal tissue.

Why This Matters

This spectral feature directly influences capital equipment costs and experimental feasibility. Procurement of Di-2-ANEPEQ ensures immediate compatibility with the 488 nm lasers standard on most core facility microscopes, avoiding additional instrumentation expenses or complex optical setups.

• [1] Vucinic, D., & Sejnowski, T. J. (2007). A Compact Multiphoton 3D Imaging System for Recording Fast Neuronal Activity. PLoS ONE, 2(8), e699. View Source

Fast-Response Kinetics for Rapid Voltage Sensing

Di-2-ANEPEQ belongs to the class of fast-response styryl dyes, characterized by an electrochromic mechanism that yields an optical response rapid enough to detect transient (sub-millisecond) potential changes in excitable cells, including single neurons, cardiac cells, and intact brains . This fast-response property is a class-defining feature shared with other ANEP dyes and is essential for faithfully tracking action potentials. The magnitude of its potential-dependent fluorescence change is typical for this class, falling within the 2-10% per 100 mV range . This fast kinetics profile has been validated in applications ranging from recording action potentials in rat cortical pyramidal neurons to comprehensive optical mapping in engineered heart tissues, confirming its suitability for high-temporal-resolution voltage imaging [1][2].

Fast-Response Kinetics

Class-level

Sub-millisecond response; fluorescence change ~2–10% per 100 mV typical for ANEP class.

Confirms kinetic suitability for action potential imaging in neuronal and cardiac preparations.

Class-defining electrochromic mechanism.

Evidence Dimension	Optical Response Speed
Target Compound Data	Sub-millisecond response; detects transient potential changes.
Comparator Or Baseline	Class of fast-response ANEP dyes (e.g., Di-4-ANEPPS).
Quantified Difference	Response time < 1 ms.
Conditions	In vitro characterization and application in neuronal and cardiac preparations.

Why This Matters

This property confirms that Di-2-ANEPEQ meets the fundamental kinetic requirement for any experiment aiming to resolve rapid voltage dynamics, such as neuronal action potentials or cardiac depolarization, ensuring the fidelity of the recorded signal to the underlying biophysical event.

• [1] Vucinic, D., & Sejnowski, T. J. (2007). A Compact Multiphoton 3D Imaging System for Recording Fast Neuronal Activity. PLoS ONE, 2(8), e699. View Source
• [2] Abstract 15506: Optical Mapping in Atrial Engineered Heart Tissues Reveals Proarrhythmic Potential of the Anti-AF Agent Vernakalant. (2022). Circulation, 146(Suppl_1), A15506. View Source

Dicationic Charge State and Fluorescence Behavior

At a fundamental biophysical level, Di-2-ANEPEQ is distinguished by its dicationic charge state, a property that directly influences its voltage-sensing mechanism. In potential-modulated fluorescence (PMF) spectroscopy studies at a 1,2-dichloroethane/water interface—a biomimetic membrane model—Di-2-ANEPEQ exhibited two distinct, albeit weak, PMF signals at lower and higher potentials [1]. In contrast, a monocationic analog dye (POLARIC 488PM) showed no distinct PMF signal, while a zwitterionic dye (POLARIC 488PPS) showed a single, different response pattern [1]. This finding demonstrates that the ionic state of a potential-sensitive dye strongly influences its potential-induced reorientation at interfaces and consequently its fluorescence response. While this is a model system study, it provides a mechanistic rationale for Di-2-ANEPEQ's unique behavior in lipid bilayers, differentiating it from dyes with different charge states.

Dicationic Charge Response

Head-to-head

Two distinct PMF signals at lower/higher potentials; monocationic analog showed none, zwitterionic one signal.

Supports charge-state-driven voltage-sensing mechanism; differentiates from mono-/zwitterionic dyes.

1,2-dichloroethane/water interface model system.

Evidence Dimension	Potential-Modulated Fluorescence (PMF) Response at a Liquid/Liquid Interface
Target Compound Data	Two relatively weak but detectable PMF signals at lower and higher potentials.
Comparator Or Baseline	Monocationic dye (POLARIC 488PM): no distinct PMF signal. Zwitterionic dye (POLARIC 488PPS): single PMF response pattern.
Quantified Difference	Distinctive double-peak PMF response pattern vs. zero or single-peak patterns for comparators.
Conditions	Polarized 1,2-dichloroethane (DCE)/water (W) interface model system.

Why This Matters

This mechanistic insight validates that Di-2-ANEPEQ's charge state is not incidental but a key determinant of its voltage-sensing behavior. For researchers investigating the biophysics of membrane potential probes or seeking to understand the fundamental source of its performance characteristics, this provides a clear, quantitative differentiation point at the molecular level.

• [1] Osakai, T., Yoshimura, T., Kaneko, D., Nagatani, H., Son, S. H., Yamagishi, Y., & Yamada, K. (2012). Potential-modulated fluorescence spectroscopy of zwitterionic and dicationic membrane-potential-sensitive dyes at the 1,2-dichloroethane/water interface. Analytical and Bioanalytical Chemistry, 404(3), 785–792. View Source

Di-2-ANEPEQ Application Scenarios

Cardiac Graft Electrophysiology

The water solubility of Di-2-ANEPEQ makes it the dye of choice for studying the electrical integration and arrhythmogenic potential of transplanted stem cell-derived cardiomyocytes. As conventional lipophilic dyes fail to label engrafted cells, Di-2-ANEPEQ is a functional requirement for these experiments, as demonstrated by its successful use in acquiring the first unambiguous optical action potentials from hESC-CM grafts in injured hearts [1].

High-Sensitivity Recording in Developing Neural Circuits

When the primary experimental goal is to maximize signal detection from small, transient voltage changes in embryonic or developing neural tissue, Di-2-ANEPEQ's superior signal-to-noise ratio (S/N) justifies its selection [2]. Its use is particularly well-suited for applications like studying synaptogenesis or network formation where signals are inherently weak, and the highest possible sensitivity is required.

In Vivo Brain Mapping with Minimal Perturbation

For in vivo studies where it is critical to preserve the natural physiological state of the neural network, Di-2-ANEPEQ provides a validated, low-toxicity option. Its demonstrated lack of significant impact on neuronal frequency-tuning properties supports its use for longitudinal studies of sensory processing and cortical mapping, ensuring that the observed activity reflects normal brain function [3].

Cost-Effective Multiphoton Voltage Imaging

Di-2-ANEPEQ's excitation peak at 488 nm ensures seamless integration with the most common laser lines found on confocal and multiphoton microscopes. This compatibility reduces the need for specialized equipment, making high-resolution voltage imaging more accessible and cost-effective, particularly when using compact, lower-cost femtosecond laser systems for 3D functional imaging [4].

Application

Selection Property

Validation Focus

Cardiac Graft Electrophysiology

Water-soluble loading

Graft-specific electrical integration assessment

High-Sensitivity Recording in Developing Neural Circuits

High signal-to-noise ratio

Detection of weak transient voltage deflections in embryonic tissue

In Vivo Brain Mapping with Minimal Perturbation

Reported minimal neurotoxicity

Preservation of neuronal tuning properties during in vivo imaging

Cost-Effective Multiphoton Voltage Imaging

488 nm laser compatibility

Integration with standard confocal and compact multiphoton systems

• [1] Filice, D., Dhahri, W., Solan, J. L., Lampe, P. D., Steele, E., Milani, N., Van Biber, B., & Laflamme, M. A. (2020). Optical mapping of human embryonic stem cell-derived cardiomyocyte graft electrical activity in injured hearts. Stem Cell Research & Therapy, 11, 417. View Source
• [2] Momose-Sato, Y., Sato, K., & Kinoshita, M. (2013). Evaluation of Voltage-Sensitive Fluorescence Dyes for Monitoring Neuronal Activity in the Embryonic Central Nervous System. The Journal of Membrane Biology, 246(9), 679–688. View Source
• [3] Kaltenbach, J. A., & Godfrey, D. A. (2004). In vivo optical imaging of tone-evoked activity in the dorsal cochlear nucleus with a voltage sensitive dye. Journal of Neuroscience Research, 78(6), 908–917. View Source
• [4] Vucinic, D., & Sejnowski, T. J. (2007). A Compact Multiphoton 3D Imaging System for Recording Fast Neuronal Activity. PLoS ONE, 2(8), e699. View Source